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Compound of Interest

Compound Name: BAY-2413555

Cat. No.: B15619539

The M2 muscarinic acetylcholine receptor (M2R) is a G-protein coupled receptor (GPCR) that
plays a crucial role in regulating cardiac function.[2] Upon binding of the endogenous agonist
acetylcholine, the M2R couples to inhibitory G-proteins (Gi/o). This initiates a signaling cascade
that leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic adenosine
monophosphate (CAMP) levels. Additionally, the By-subunits of the G-protein can directly
activate G-protein-gated inwardly rectifying potassium channels (GIRK), leading to membrane
hyperpolarization and a decrease in heart rate and cardiac contractility. Positive allosteric
modulators like BAY-2413555 do not activate the receptor directly but enhance the affinity
and/or efficacy of acetylcholine, thereby potentiating its parasympathetic effects.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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